Cas no 2121515-32-8 (1,3-Dibromo-5-pentoxybenzene)

• Product Name: 1,3-Dibromo-5-pentoxybenzene
• CAS No: 2121515-32-8
• MF: C₁₁H₁₄Br₂O
• MW: 322.03626203537
• MDL: MFCD30834082
• CID: 5074209
• Update Time: 2026-03-01

1,3-Dibromo-5-pentoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-pentoxybenzene
• Benzene, 1,3-dibromo-5-(pentyloxy)-
• 3,5-Dibromophenylpentyl ether

• MDL： MFCD30834082
• Inchi： 1S/C11H14Br2O/c1-2-3-4-5-14-11-7-9(12)6-10(13)8-11/h6-8H,2-5H2,1H3
• InChI Key： KEOSYTVJONKJRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OCCCCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Additional information on 1,3-Dibromo-5-pentoxybenzene

Professional Introduction to Compound with CAS No. 2121515-32-8 and Product Name: 1,3-Dibromo-5-pentoxybenzene

The compound with the CAS number 2121515-32-8 is identified as 1,3-Dibromo-5-pentoxybenzene, a molecular entity that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its specific bromine and methoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for various biochemical applications.

1,3-Dibromo-5-pentoxybenzene belongs to the class of aromatic compounds, which are widely studied due to their versatility in organic synthesis. The presence of bromine atoms at the 1 and 3 positions, along with a methoxy group at the 5 position, imparts distinct reactivity patterns that are exploited in the development of novel molecules. These substituents facilitate various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions, making the compound a versatile building block in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents derived from aromatic heterocycles. 1,3-Dibromo-5-pentoxybenzene has been explored as a precursor in the synthesis of biologically active compounds. Its structural framework allows for modifications that can lead to molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of 1,3-Dibromo-5-pentoxybenzene is its role in the synthesis of complex organic molecules. The bromine atoms serve as excellent leaving groups in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many drugs and natural products. The methoxy group also contributes to the compound's reactivity, enabling further functionalization through electrophilic aromatic substitution or oxidation processes.

Recent advancements in synthetic methodologies have highlighted the utility of 1,3-Dibromo-5-pentoxybenzene in flow chemistry applications. Flow chemistry allows for controlled reaction conditions and scalable synthesis, which are crucial for industrial processes. The ability to perform high-throughput reactions using this compound has accelerated the discovery of new derivatives with enhanced pharmacological profiles.

The pharmaceutical industry has shown particular interest in 1,3-Dibromo-5-pentoxybenzene due to its potential as a scaffold for drug development. Researchers have synthesized various analogs of this compound and evaluated their biological activity. Some derivatives have demonstrated promising results in preclinical studies, particularly in the treatment of neurological disorders and cancer. The structural diversity achievable through modifications of this core molecule makes it an attractive candidate for further investigation.

Moreover, the environmental impact of using 1,3-Dibromo-5-pentoxybenzene as an intermediate has been a subject of interest. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions have been explored to enhance sustainability while maintaining high yields and purity standards.

The chemical properties of 1,3-Dibromo-5-pentoxybenzene also make it a valuable tool in material science applications. Its ability to undergo selective functionalization allows for the creation of advanced polymers and coatings with tailored properties. These materials can find applications in electronics, coatings, and biomedical devices.

In conclusion, 1,3-Dibromo-5-pentoxybenzene (CAS No. 2121515-32-8) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features enable diverse chemical transformations, making it a crucial intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its importance in modern chemical innovation.